Cas no 1805101-67-0 (Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805101-67-0
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4842216
• Update Time: 2025-05-22

Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-19-7-6(8(18)20-2)4(9(11,12)13)3-5(17-7)21-10(14,15)16/h3H,1-2H3
• InChI Key： UVZUABIALPOXKX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C(=O)OC)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Research Brief on Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805101-67-0)

Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805101-67-0) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation.

The synthesis of Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitution and esterification. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have also investigated its stability under various conditions, revealing insights into its potential for large-scale production and storage.

In medicinal chemistry, this compound has shown promise as a scaffold for designing inhibitors targeting key enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The trifluoromethyl group's electron-withdrawing properties enhance the compound's binding affinity to the enzyme's active site, making it a candidate for further optimization.

Beyond pharmaceuticals, Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has been explored in agrochemical applications. Its structural features contribute to its pesticidal activity, particularly against pests resistant to conventional treatments. Field trials conducted in 2022 reported its effectiveness in controlling aphid populations, with minimal environmental impact compared to older-generation pesticides.

Despite its potential, challenges remain in the widespread adoption of this compound. Issues such as synthetic scalability, cost-effectiveness, and regulatory approval need to be addressed. Ongoing research aims to optimize its synthesis and evaluate its safety profile in preclinical models. Collaborative efforts between academia and industry are expected to accelerate its translation into practical applications.

In conclusion, Methyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique chemical properties and biological activities underscore its potential as a key player in the development of next-generation therapeutics and pesticides. Future studies will likely focus on expanding its applications and overcoming existing limitations.